Cas no 551-42-8 (Pentyl 2-(1h-indol-3-yl)acetate)

Pentyl 2-(1h-indol-3-yl)acetate structure
551-42-8 structure
Product Name:Pentyl 2-(1h-indol-3-yl)acetate
CAS No:551-42-8
MF:C15H19NO2
MW:245.31686425209
CID:943424
PubChem ID:262532
Update Time:2025-04-19

Pentyl 2-(1h-indol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • Pentyl 2-(1h-indol-3-yl)acetate
    • AC1L67OR
    • AC1Q671V
    • AR-1L0059
    • CTK5A3104
    • indol-3-yl-acetic acid pentyl ester
    • Indol-3-yl-essigsaeure-pentylester
    • NCIOpen2_006109
    • NSC96344
    • pentyl 1h-indol-3-ylacetate
    • NSC-96344
    • DTXSID50294396
    • 551-42-8
    • Inchi: 1S/C15H19NO2/c1-2-3-6-9-18-15(17)10-12-11-16-14-8-5-4-7-13(12)14/h4-5,7-8,11,16H,2-3,6,9-10H2,1H3
    • InChI Key: CFPUZDKNJDQMLV-UHFFFAOYSA-N
    • SMILES: O(C(CC1=CNC2C=CC=CC1=2)=O)CCCCC

Computed Properties

  • Exact Mass: 245.14167
  • Monoisotopic Mass: 245.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 42.1Ų

Experimental Properties

  • PSA: 42.09
  • LogP: 3.44380
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